Cas no 1004194-52-8 (4-chloro-1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole)

4-Chloro-1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole is a specialized heterocyclic compound featuring a pyrazole core substituted with chloro, fluorophenyl, and isothiocyanate functional groups. Its structural complexity and reactive isothiocyanate moiety make it a valuable intermediate in organic synthesis, particularly for the development of agrochemicals and pharmaceuticals. The presence of halogen substituents enhances its stability and reactivity, facilitating selective transformations. This compound is particularly useful in cross-coupling reactions and as a precursor for bioactive molecules. Its well-defined chemical properties and high purity ensure consistent performance in research and industrial applications. Proper handling is required due to its potential reactivity.

4-chloro-1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole structure

1004194-52-8 structure

Product Name:4-chloro-1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole

CAS No:1004194-52-8

MF:C₁₁H₆Cl₂FN₃S

MW:302.154841899872

MDL:MFCD04968685

CID:3058472

PubChem ID:7017365

Update Time:2025-06-07

4-chloro-1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-1-(2-chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-pyrazole
- AKOS B017644
- ART-CHEM-BB B017644
- 4-chloro-1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole
- BBL039195
- EN300-229220
- STK313138
- 4-chloro-1-[(2-chloro-6-fluoro-phenyl)methyl]-3-isothiocyanato-pyrazole
- 1004194-52-8
- DTXSID401147308
- 4-Chloro-1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
- 4-chloro-1-(2-chloro-6-fluorobenzyl)-3-isothiocyanato-1H-pyrazole
- AKOS000306996
- 4-chloro-1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanatopyrazole
- MDL： MFCD04968685
- Inchi： 1S/C11H6Cl2FN3S/c12-8-2-1-3-10(14)7(8)4-17-5-9(13)11(16-17)15-6-18/h1-3,5H,4H2
- InChI Key： FCHWTSUCZCINJA-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1CN1C=C(C(N=C=S)=N1)Cl)F

Computed Properties

Exact Mass: 300.9643519Da
Monoisotopic Mass: 300.9643519Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 62.3Å²

4-chloro-1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	025937-250mg	4-Chloro-1-(2-chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-pyrazole	1004194-52-8		250mg	￡144.00	2022-03-01
Fluorochem	025937-1g	4-Chloro-1-(2-chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-pyrazole	1004194-52-8		1g	￡287.00	2022-03-01
Fluorochem	025937-5g	4-Chloro-1-(2-chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-pyrazole	1004194-52-8		5g	￡782.00	2022-03-01
Enamine	EN300-229220-0.05g	4-chloro-1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanato-1H-pyrazole	1004194-52-8	95%	0.05g	$612.0	2024-06-20
Enamine	EN300-229220-0.1g	4-chloro-1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanato-1H-pyrazole	1004194-52-8	95%	0.1g	$640.0	2024-06-20
Enamine	EN300-229220-0.25g	4-chloro-1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanato-1H-pyrazole	1004194-52-8	95%	0.25g	$670.0	2024-06-20
Enamine	EN300-229220-0.5g	4-chloro-1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanato-1H-pyrazole	1004194-52-8	95%	0.5g	$699.0	2024-06-20
Enamine	EN300-229220-1.0g	4-chloro-1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanato-1H-pyrazole	1004194-52-8	95%	1.0g	$728.0	2024-06-20
Enamine	EN300-229220-2.5g	4-chloro-1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanato-1H-pyrazole	1004194-52-8	95%	2.5g	$1428.0	2024-06-20
Enamine	EN300-229220-5.0g	4-chloro-1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanato-1H-pyrazole	1004194-52-8	95%	5.0g	$2110.0	2024-06-20